Cas no 232-85-9 (3H-Pyrrolo[3,2-f]quinoline)
![3H-Pyrrolo[3,2-f]quinoline structure](https://www.kuujia.com/scimg/cas/232-85-9x500.png)
3H-Pyrrolo[3,2-f]quinoline structure
Product name:3H-Pyrrolo[3,2-f]quinoline
3H-Pyrrolo[3,2-f]quinoline Chemical and Physical Properties
Names and Identifiers
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- 3H-Pyrrolo[3,2-f]quinoline
- 232-85-9
- pyrrolo[3,2-f]quinoline
- DTXSID60358630
-
- Inchi: InChI=1S/C11H8N2/c1-2-8-9-5-7-13-11(9)4-3-10(8)12-6-1/h1-7,13H
- InChI Key: ARQREKCNWFIYIU-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=CC3=C2C=CN3)N=C1
Computed Properties
- Exact Mass: 168.06884
- Monoisotopic Mass: 168.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7Ų
- XLogP3: 2.3
Experimental Properties
- PSA: 28.68
3H-Pyrrolo[3,2-f]quinoline Related Literature
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Amy R. Smith,Jon R. Kirchhoff,Richard A. Hudson,L. M. V. Tillekeratne,Richard A. Hudson Anal. Commun. 1999 36 371
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Jawaid Ahmed Zai,Muhammad Rashid Khan,Zaib un Nisa Mughal,Riffat Batool,Irum Naz,Sonia Maryam,Zartash Zahra Toxicol. Res. 2019 8 815
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